Cas no 2649082-78-8 (1,4-difluoro-2-(isocyanatomethyl)-5-methylbenzene)

• Product Name: 1,4-difluoro-2-(isocyanatomethyl)-5-methylbenzene
• CAS No: 2649082-78-8
• MF: C₉H₇F₂NO
• MW: 183.154789209366
• CID: 6525055
• PubChem ID: 117279316
• Update Time: 2025-06-09

1,4-difluoro-2-(isocyanatomethyl)-5-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1,4-difluoro-2-(isocyanatomethyl)-5-methylbenzene
• 2649082-78-8
• EN300-1758489

• Inchi： 1S/C9H7F2NO/c1-6-2-9(11)7(3-8(6)10)4-12-5-13/h2-3H,4H2,1H3
• InChI Key： FTAPWEOVVXAKJG-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C(=CC=1CN=C=O)F

Computed Properties

• Exact Mass: 183.04957017g/mol
• Monoisotopic Mass: 183.04957017g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 29.4Ų

Additional information on 1,4-difluoro-2-(isocyanatomethyl)-5-methylbenzene

Professional Introduction to 1,4-Difluoro-2-(Isocyanatomethyl)-5-Methylbenzene (CAS No. 2649082-78-8)

1,4-Difluoro-2-(isocyanatomethyl)-5-methylbenzene, identified by the CAS number 2649082-78-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, featuring a unique structural arrangement with fluoro and methyl substituents, along with an isocyanatomethyl functional group, presents a versatile platform for synthetic applications and innovative drug development.

The significance of this compound lies in its potential applications as a building block in the synthesis of more complex molecules. The presence of both fluoro and methyl groups enhances its reactivity and compatibility with various chemical transformations, making it a valuable intermediate in organic synthesis. Furthermore, the isocyanatomethyl moiety opens up possibilities for further functionalization, enabling the creation of novel compounds with tailored properties.

In recent years, there has been a growing interest in fluoro-substituted aromatic compounds due to their enhanced metabolic stability and improved pharmacokinetic profiles. The incorporation of fluorine atoms into pharmaceutical molecules often leads to increased binding affinity and longer duration of action. This trend has spurred extensive research into developing new fluoroaromatic derivatives, and compounds like 1,4-difluoro-2-(isocyanatomethyl)-5-methylbenzene are at the forefront of this innovation.

The structural features of 1,4-difluoro-2-(isocyanatomethyl)-5-methylbenzene make it particularly useful in the synthesis of advanced materials and functional chemicals. The combination of electron-withdrawing fluoro groups and electron-donating methyl groups creates a delicate balance that can influence the electronic properties of the molecule. This balance is crucial for applications in organic electronics, where precise control over molecular structure is essential for achieving desired performance characteristics.

Recent studies have highlighted the potential of this compound in the development of novel agrochemicals. The unique reactivity of the isocyanatomethyl group allows for the facile introduction of various functional moieties, which can be tailored to target specific biological pathways in pests or plants. This flexibility makes 1,4-difluoro-2-(isocyanatomethyl)-5-methylbenzene a promising candidate for designing next-generation pesticides with improved efficacy and environmental safety.

The compound's utility extends beyond pharmaceuticals and agrochemicals into the realm of specialty chemicals. Its ability to undergo diverse chemical transformations makes it a valuable asset in industrial processes where complex molecular architectures are required. For instance, it can serve as a precursor for synthesizing high-performance polymers or coatings that exhibit enhanced durability and chemical resistance.

The synthesis of 1,4-difluoro-2-(isocyanatomethyl)-5-methylbenzene involves sophisticated organic reactions that highlight the ingenuity of modern synthetic chemistry. The process typically requires careful control over reaction conditions to ensure high yield and purity. Advanced techniques such as flow chemistry and catalytic methods have been employed to optimize these reactions, making them more efficient and scalable for industrial applications.

In conclusion, 1,4-difluoro-2-(isocyanatomethyl)-5-methylbenzene (CAS No. 2649082-78-8) represents a significant advancement in the field of chemical synthesis. Its unique structural features and versatile reactivity make it an invaluable compound for researchers working on innovative drug development, advanced materials, and specialty chemicals. As our understanding of molecular structure continues to evolve, compounds like this will play an increasingly critical role in shaping the future of chemistry and its applications across various industries.